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Compound of Interest

Compound Name: Antibacterial agent 240

Cat. No.: B15567320

For Immediate Release

In the ongoing battle against antimicrobial resistance, the discovery of novel antibacterial
agents is paramount. This technical guide provides an in-depth overview of the discovery and
isolation of a promising synthetic compound, designated as Antibacterial Agent 240 (also
known as compound 62-7c). This document is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on the compound's origins,
chemical identity, and the foundational experimental data that underscores its potential.

Introduction

Antibacterial Agent 240 emerges from the class of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
derivatives, a scaffold that has been identified as a promising source of novel therapeutics
against multi-drug resistant (MDR) pathogens. Specifically, this agent has demonstrated
notable activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant threat
in both hospital and community settings.

Chemical Identity:
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Identifier Value

4-(2-benzofuranylcarbonyl)-1-[5-[[(2-
chlorophenyl)methyl]thio]-1,3,4-thiadiazol-2-
yl]-1,5-dihydro-3-hydroxy-5-(2-
hydroxyphenyl)-2H-pyrrol-2-one

Systematic Name

Internal ID Compound 62-7c
CAS Number 2899202-97-0
Molecular Formula C2s8H18CIN30sS:2

Discovery and Synthesis

Antibacterial Agent 240 is a synthetic compound, the development of which was part of a
broader exploration into novel heterocyclic compounds as potential antibacterial agents. The
core structure, a 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one ring, serves as a versatile scaffold for
chemical modification to enhance antibacterial potency and spectrum.

General Synthetic Pathway

The synthesis of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one derivatives, including Antibacterial
Agent 240, typically involves a multi-component reaction. This approach allows for the efficient
assembly of the core heterocyclic structure from readily available starting materials. A
generalized synthetic scheme is outlined below.
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Starting Materials

Aldehyde
(e.g., 2-hydroxybenzaldehyde)

Primary Amine a-Oxoester
(e.g., 2-amino-5-((2-chlorobenzyl)thio)-1,3,4-thiadiazole) (e.g., ethyl 2-(benzofuran-2-yl)-2-oxoacetate)

ICyclization

Prosuct

Putative Bacterial Target
(e.g., Enzyme, Membrane Component) - -
Essential Cellular Process .. Leadsto,
(e.g., Cell Wall Synthesis, Protein Synthesis, DNA Replication)

Inhibition/Disruption

Click to download full resolution via product page

 To cite this document: BenchChem. [Unveiling Antibacterial Agent 240: A Technical Guide to
its Discovery and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567320#antibacterial-agent-240-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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